Cas no 94856-19-6 (1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione)

1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione structure
94856-19-6 structure
Product Name:1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione
CAS No:94856-19-6
MF:C12H11F3O2
MW:244.209754228592
CID:752078
PubChem ID:43186920
Update Time:2025-04-19

1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanedione, 1-(2,5-dimethylphenyl)-4,4,4-trifluoro-
    • 1-(2,5-dimethylphenyl)-4,4,4-trifluorobutane-1,3-dione
    • SCHEMBL16014065
    • 1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione
    • AKOS000210892
    • starbld0036412
    • 94856-19-6
    • DTXSID60655691
    • Inchi: 1S/C12H11F3O2/c1-7-3-4-8(2)9(5-7)10(16)6-11(17)12(13,14)15/h3-5H,6H2,1-2H3
    • InChI Key: AGEXHYOSWDVZCS-UHFFFAOYSA-N
    • SMILES: FC(C(CC(C1C=C(C)C=CC=1C)=O)=O)(F)F

Computed Properties

  • Exact Mass: 244.071
  • Monoisotopic Mass: 244.071
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1A^2
  • XLogP3: 3.3

1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D948560-50mg
1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione
94856-19-6
50mg
$ 201.00 2023-09-07
TRC
D948560-100mg
1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione
94856-19-6
100mg
$ 379.00 2023-09-07
TRC
D948560-500mg
1-(2,5-Dimethylphenyl)-4,4,4-trifluoro-1,3-butanedione
94856-19-6
500mg
$ 1535.00 2023-09-07
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